Cas no 2758001-48-6 (lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate)
lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- EN300-7887351
- 2758001-48-6
- lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate
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- Inchi: 1S/C6H7BrN2O2.Li/c1-3-4(7)9(2)5(8-3)6(10)11;/h1-2H3,(H,10,11);/q;+1/p-1
- InChI Key: VDHXJUULBJLMAL-UHFFFAOYSA-M
- SMILES: BrC1=C(C)N=C(C(=O)[O-])N1C.[Li+]
Computed Properties
- Exact Mass: 223.97727g/mol
- Monoisotopic Mass: 223.97727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58Ų
lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7887351-1.0g |
lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate |
2758001-48-6 | 95.0% | 1.0g |
$1458.0 | 2025-02-22 | |
| Enamine | EN300-7887351-0.05g |
lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate |
2758001-48-6 | 95.0% | 0.05g |
$338.0 | 2025-02-22 | |
| Enamine | EN300-7887351-0.1g |
lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate |
2758001-48-6 | 95.0% | 0.1g |
$505.0 | 2025-02-22 | |
| Enamine | EN300-7887351-0.25g |
lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate |
2758001-48-6 | 95.0% | 0.25g |
$721.0 | 2025-02-22 | |
| Enamine | EN300-7887351-0.5g |
lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate |
2758001-48-6 | 95.0% | 0.5g |
$1136.0 | 2025-02-22 | |
| Enamine | EN300-7887351-2.5g |
lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate |
2758001-48-6 | 95.0% | 2.5g |
$2856.0 | 2025-02-22 | |
| Enamine | EN300-7887351-5.0g |
lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate |
2758001-48-6 | 95.0% | 5.0g |
$4226.0 | 2025-02-22 | |
| Enamine | EN300-7887351-10.0g |
lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate |
2758001-48-6 | 95.0% | 10.0g |
$6266.0 | 2025-02-22 |
lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate
Introduction to Lithium(1+) Ion 5-Bromo-1,4-dimethyl-1H-imidazole-2-carboxylate (CAS No. 2758001-48-6)
Lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate (CAS No. 2758001-48-6) is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the realm of medicinal chemistry and drug design.
The molecular formula of Lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate is C₇H₈BrN₂O₂Li, reflecting its composition of carbon, hydrogen, bromine, nitrogen, oxygen, and lithium. The presence of a lithium ion contributes to its electrochemical properties, which are increasingly being explored for applications in energy storage and battery technology. However, its primary significance lies in its potential as a building block for more complex pharmacological entities.
In recent years, there has been a growing interest in imidazole derivatives due to their diverse biological activities. The 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate moiety is particularly noteworthy for its ability to interact with biological targets in a manner that can modulate cellular processes. This has led to extensive research into its derivatives as potential therapeutic agents.
The compound's structure includes a bromine atom at the 5-position of the imidazole ring, which can serve as a handle for further functionalization. This feature is particularly useful in synthetic chemistry, where it allows for the introduction of additional functional groups or modifications that can enhance the biological activity of the molecule. The dimethyl substitution at the 1 and 4 positions of the imidazole ring further stabilizes the structure and influences its electronic properties.
One of the most exciting areas of research involving Lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate is its potential application in the development of new drugs targeting neurological disorders. Lithium salts have long been known for their efficacy in treating conditions such as bipolar disorder, and researchers are exploring ways to leverage this property while enhancing safety and efficacy through structural modifications.
The carboxylate group at the 2-position of the imidazole ring provides an additional site for interaction with biological targets. This group can participate in hydrogen bonding interactions, which are crucial for binding to proteins and enzymes involved in various metabolic pathways. By carefully designing derivatives of this compound, scientists aim to develop drugs that can selectively modulate these pathways without causing adverse effects.
Recent studies have also highlighted the potential of Lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have demonstrated its utility in creating novel heterocyclic compounds that exhibit anti-inflammatory and anticancer properties. These findings underscore the importance of this compound as a versatile tool in medicinal chemistry.
The synthesis of Lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate involves several key steps that require precise control over reaction conditions. The bromination of the imidazole ring is a critical step that must be carefully optimized to ensure high yield and purity. Additionally, the introduction of the dimethyl groups and the carboxylate functionality requires specialized techniques that are well-suited to industrial-scale production.
In conclusion, Lithium(1+) ion 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate (CAS No. 2758001-48-6) is a compound with significant potential in pharmaceutical research and development. Its unique structure and versatile chemical properties make it an attractive candidate for further exploration as a therapeutic agent and synthetic intermediate. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs.
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